Cas no 2108138-72-1 (2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1))

• Product Name: 2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1)
• CAS No: 2108138-72-1
• MF: C₂₂H₂₅Cl₂N₃O₄S
• MW: 498.422602415085
• MDL: MFCD30011356
• CID: 5213058
• Update Time: 2025-08-02

2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1)

• MDL： MFCD30011356
• Inchi： 1S/C16H10Cl2N2O4S.C6H15N/c17-10-4-3-8(6-11(10)18)20-13(21)7-12(15(20)22)25-14-9(16(23)24)2-1-5-19-14;1-4-7(5-2)6-3/h1-6,12H,7H2,(H,23,24);4-6H2,1-3H3
• InChI Key： VVJWFPSXCRIZOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(CC(C1=O)SC1C(C(=O)O)=CC=CN=1)=O)Cl.N(CC)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 590
• Topological Polar Surface Area: 116

Additional information on 2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1)

Introduction to 2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2108138-72-1 is a meticulously crafted molecule that has garnered significant attention in the field of chemical biology. Its chemical name, 2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1), encapsulates a complex structural framework that holds promise for various applications in pharmaceutical research and drug development. This introduction aims to delve into the intricate details of this compound, exploring its structural features, potential biological activities, and the latest research findings that underscore its importance.

The molecular structure of this compound is characterized by a unique combination of heterocyclic rings and functional groups. The presence of a nicotinic acid moiety suggests potential interactions with biological pathways involving nicotinic receptors, which are crucial for neurological functions. Additionally, the 3,4-dichlorophenyl group introduces a layer of complexity that may influence the compound's solubility and bioavailability. The 2,5-dioxopyrrolidin-3-yl moiety further enhances its structural diversity, potentially enabling interactions with a wide range of biological targets.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. Nicotinic acid derivatives have been extensively studied for their potential in treating conditions such as Alzheimer's disease and Parkinson's disease. The compound in question may serve as a valuable scaffold for designing new drugs that can interact with nicotinic receptors more selectively and effectively. Preliminary studies have suggested that modifications to the 3,4-dichlorophenyl group could enhance binding affinity to these receptors, paving the way for more potent therapeutic agents.

The role of triethylamine in this compound is also noteworthy. As a common counterion in pharmaceutical formulations, triethylamine can improve the stability and solubility of active compounds. In this context, the 1:1 ratio with nicotinic acid derivative ensures optimal balance between the active moiety and the counterion, which is crucial for formulation development. This ratio has been carefully selected based on previous studies demonstrating its efficacy in enhancing drug delivery and bioavailability.

The latest research in chemical biology has highlighted the importance of structure-activity relationships (SAR) in drug design. The compound with CAS number 2108138-72-1 exemplifies how careful manipulation of structural features can lead to novel bioactive molecules. For instance, recent studies have shown that variations in the 2,5-dioxopyrrolidin-3-yl moiety can significantly alter the compound's interaction with biological targets. This underscores the need for detailed structural analysis and rational drug design approaches to maximize therapeutic efficacy.

Beyond its potential applications in neurological disorders, this compound may also find utility in other areas of medicine. For example, nicotinic acid derivatives have been explored for their anti-inflammatory properties. The presence of multiple functional groups in this molecule suggests that it could modulate inflammatory pathways by interacting with various enzymes and receptors. Further research is needed to fully elucidate these mechanisms and explore new therapeutic possibilities.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopy have been employed to characterize the final product accurately. These methods are essential for confirming the structural integrity of complex molecules like this one.

In conclusion, 2-{[1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]thio}nicotinic acid, Triethylamine (1:1) is a promising molecule with significant potential in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive candidate for further investigation. As research continues to uncover new applications for nicotinic acid derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases.